![molecular formula C24H24N4O3S B2558643 N1-(3-acetamidophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide CAS No. 898407-78-8](/img/structure/B2558643.png)
N1-(3-acetamidophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide
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Description
N1-(3-acetamidophenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide, commonly known as AITC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Novel Synthetic Approaches
Acid-Catalyzed Rearrangements for Synthesis of Oxalamides : A novel synthetic method involving acid-catalyzed rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes has been developed for the synthesis of di- and mono-oxalamides. This high-yielding, one-pot approach offers a new formula for synthesizing anthranilic acid derivatives and oxalamides, suggesting its potential utility in synthesizing complex molecules similar to the compound of interest (Mamedov et al., 2016).
Antimicrobial Applications
Antimicrobial Activity of Novel Indoline Derivatives : Indoline derivatives synthesized from (2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamides showed promising antibacterial and antifungal activities. This highlights the potential of structurally related compounds in combating various pathogenic microorganisms (Debnath & Ganguly, 2015).
Anti-inflammatory and Analgesic Properties
Anti-inflammatory Activity of Oxadiazoles : The synthesis and evaluation of substituted 1,3,4-oxadiazoles, structurally related to acetamidophenyl derivatives, exhibited significant anti-inflammatory activity. This suggests that modifications in the molecular structure can lead to compounds with potential therapeutic applications (Nargund et al., 1994).
Anticancer and Antiviral Potential
Novel Oxindoles as Anticancer and Anti-HCV Agents : Research on oxindole derivatives bearing heterocycles showed specific antibacterial activity against Staphylococcus species and potential as anticancer and anti-HCV agents. These findings underscore the versatility of oxindole and related compounds in medicinal chemistry and drug discovery (Shin et al., 2019).
properties
IUPAC Name |
N'-(3-acetamidophenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O3S/c1-16(29)26-18-7-4-8-19(14-18)27-24(31)23(30)25-15-21(22-10-5-13-32-22)28-12-11-17-6-2-3-9-20(17)28/h2-10,13-14,21H,11-12,15H2,1H3,(H,25,30)(H,26,29)(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQUWUKIAQZTJSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)NC(=O)C(=O)NCC(C2=CC=CS2)N3CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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